Cas no 1807277-33-3 (Methyl 3-cyano-2-hydroxy-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-5-nitrobenzoate
• CAS No: 1807277-33-3
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4949710
• Update Time: 2025-10-21

Methyl 3-cyano-2-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-5-nitrobenzoate

• Inchi： 1S/C9H6N2O5/c1-16-9(13)7-3-6(11(14)15)2-5(4-10)8(7)12/h2-3,12H,1H3
• InChI Key： SXEYGRPHFHWQHT-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 116

Additional information on Methyl 3-cyano-2-hydroxy-5-nitrobenzoate

Methyl 3-cyano-2-hydroxy-5-nitrobenzoate (CAS No. 1807277-33-3): An Overview

Methyl 3-cyano-2-hydroxy-5-nitrobenzoate (CAS No. 1807277-33-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a hydroxyl group, and a nitro group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of Methyl 3-cyano-2-hydroxy-5-nitrobenzoate is C₉H₆N₂O₄, and its molecular weight is approximately 206.15 g/mol. The presence of the cyano group imparts strong electron-withdrawing properties, while the hydroxyl and nitro groups enhance its reactivity and solubility in various solvents. These characteristics make it an attractive candidate for a wide range of chemical reactions and biological studies.

Recent research has focused on the potential applications of Methyl 3-cyano-2-hydroxy-5-nitrobenzoate in drug discovery and development. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 3-cyano-2-hydroxy-5-nitrobenzoate derivatives demonstrated potent inhibitory effects on inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, Methyl 3-cyano-2-hydroxy-5-nitrobenzoate has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell proliferation, making it a potential lead compound for further drug development.

The synthesis of Methyl 3-cyano-2-hydroxy-5-nitrobenzoate can be achieved through several well-established methods. One common approach involves the reaction of 3-cyano-2-hydroxybenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity products with good yields, making it suitable for large-scale production.

Beyond its direct applications in drug discovery, Methyl 3-cyano-2-hydroxy-5-nitrobenzoate serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its utility in synthetic chemistry. For example, it can be used as a building block for the synthesis of novel compounds with enhanced biological activities or improved pharmacokinetic properties.

In conclusion, Methyl 3-cyano-2-hydroxy-5-nitrobenzoate (CAS No. 1807277-33-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and biological activities make it a valuable tool for scientists working in diverse areas such as medicinal chemistry, biochemistry, and pharmaceutical development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.